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Compound of Interest

Compound Name:
4-

[(Cyclopropylamino)methyl]phenol

CAS No.: 926201-89-0

Cat. No.: B3306067

Get Quote

Executive Summary & Chemical Identity
4-[(Cyclopropylamino)methyl]phenol (CAS: Not widely listed, PubChem CID: 16776261) is a

secondary amine building block characterized by a phenol pharmacophore linked to a

cyclopropyl ring via a methylene bridge.[1] Structurally, it represents a rigidified analogue of N-

isopropyl-4-hydroxybenzylamine.[1]

In medicinal chemistry, this scaffold is significant for Fragment-Based Drug Discovery (FBDD)

targeting adrenergic receptors and as a probe for studying cytochrome P450 mechanism-

based inhibition, given the reactivity of the cyclopropylamine motif.[1]

Chemical Identifiers
The following data is verified against the PubChem Compound database [1].
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Identifier Type Data String

IUPAC Name 4-[(Cyclopropylamino)methyl]phenol

Common Name N-(4-Hydroxybenzyl)cyclopropanamine

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

SMILES C1CC1NCC2=CC=C(C=C2)O

InChI
InChI=1S/C10H13NO/c12-10-5-1-8(2-6-10)7-

11-9-3-4-9/h1-2,5-6,9,11-12H,3-4,7H2

InChIKey LKWSHXQLGSJANS-UHFFFAOYSA-N

Physicochemical Profile & Ionization Logic
Understanding the speciation of this molecule is critical for assay development.[1] The

molecule contains two ionizable groups: the phenolic hydroxyl and the secondary amine.[1]

Lipophilicity (Calculated LogP): ~1.5. The cyclopropyl group adds lipophilicity compared to a

methyl group but introduces significant ring strain (~27.5 kcal/mol).[1]

Acidity/Basicity (pKa):

Amine (Basic): Estimated pKa ~8.5–9.0.[1]

Phenol (Acidic): Estimated pKa ~9.8–10.0.[1]

Speciation: At physiological pH (7.4), the amine is predominantly protonated (

), while the phenol remains neutral, resulting in a cationic species. At higher pH (>10), the
molecule exists as an anion (phenolate).[1]

Diagram 1: Ionization States & Speciation
The following diagram illustrates the transition from cationic to anionic forms, which dictates

solubility in extraction protocols.
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Figure 1: Predicted ionization pathway.[1] Solubility in organic solvents (DCM/EtOAc) is

maximal at the isoelectric point or in the neutral amine form, whereas aqueous solubility peaks

in the cationic or anionic states.

Synthetic Methodology
The most robust route for synthesizing 4-[(Cyclopropylamino)methyl]phenol is Reductive

Amination.[1] Direct alkylation of cyclopropylamine with 4-hydroxybenzyl halides is discouraged

due to the risk of poly-alkylation and the instability of the benzyl halide precursor.[1]

Protocol: Reductive Amination (Sodium
Triacetoxyborohydride Method)
This protocol utilizes in situ imine formation followed by selective reduction, avoiding the need

for protecting groups on the phenol [2].

Reagents:

4-Hydroxybenzaldehyde (1.0 eq)[1][2]

Cyclopropylamine (1.1 eq)[1]

Sodium Triacetoxyborohydride (STAB) (1.4 eq)[1]

Acetic Acid (catalytic, to adjust pH to ~5–6)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1]

Step-by-Step Workflow:

Imine Formation:
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Charge a reaction vessel with 4-Hydroxybenzaldehyde (10 mmol) and DCE (30 mL).

Add Cyclopropylamine (11 mmol) dropwise.[1]

Critical Step: Add Glacial Acetic Acid (approx. 10-20 µL) to catalyze imine formation.[1] Stir

at Room Temperature (RT) for 30–60 minutes.

Checkpoint: Monitor by TLC or LC-MS.[1] The disappearance of the aldehyde peak

indicates imine formation.

Reduction:

Cool the mixture to 0°C (ice bath).

Add Sodium Triacetoxyborohydride (STAB) (14 mmol) portion-wise over 15 minutes. Note:

STAB is preferred over NaBH₄ because it reduces the imine faster than the aldehyde,

preventing side reactions.

Allow to warm to RT and stir overnight (12–16 hours).

Workup & Purification:

Quench with saturated aqueous NaHCO₃ solution.[1]

Extract with Ethyl Acetate (3x).[1]

Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.[1]

Purification: If necessary, purify via flash column chromatography (Silica gel, MeOH/DCM

gradient). The secondary amine may streak; adding 1% Triethylamine (TEA) to the eluent

sharpens the peak.[1]

Diagram 2: Synthetic Pathway
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Figure 2: Reductive amination pathway utilizing STAB for selective imine reduction.[1]

Structural Utility & Bioisosterism
In drug design, the cyclopropyl group in this molecule serves specific functions distinct from

acyclic alkyl groups.

Cyclopropyl vs. Isopropyl Bioisosterism
The cyclopropyl group is often used as a bioisostere for an isopropyl group.[1]

Sterics: The cyclopropyl group is smaller and more rigid than an isopropyl group, potentially

fitting into tighter hydrophobic pockets.

Electronic Effects: The cyclopropyl C-C bonds have significant

character (Walsh orbitals), allowing them to interact with adjacent

-systems (like the phenyl ring) differently than standard alkyl chains.[1]

Metabolic Implications (Safety Warning)
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Researchers must be aware that secondary cyclopropylamines can act as Mechanism-Based

Inhibitors (MBIs) of Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4) [3].[1]

Mechanism: Single-electron transfer (SET) oxidation of the nitrogen can lead to cyclopropyl

ring opening, forming a radical intermediate that covalently binds to the heme of the P450

enzyme, irreversibly inactivating it.

Usage: Consequently, this molecule is often used intentionally to probe the active site of

oxidases or as a "warhead" in specific inhibitor designs, but it may pose toxicity risks in late-

stage drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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